
Phenyl vinyl ether CAS number and chemical
identifiers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313 Get Quote

Phenyl Vinyl Ether: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of phenyl vinyl ether, a versatile organic

compound with applications in polymer chemistry and as a synthetic intermediate. This

document consolidates key chemical identifiers, physicochemical properties, spectroscopic

data, safety information, and detailed experimental protocols.

Chemical Identifiers and Physicochemical
Properties
Phenyl vinyl ether, also known as ethenoxybenzene, is a colorless liquid.[1] Its fundamental

chemical and physical properties are summarized below.

Table 1: Chemical Identifiers for Phenyl Vinyl Ether
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Identifier Value

CAS Number 766-94-9[2][3][4]

Molecular Formula C8H8O[2][3][4]

IUPAC Name ethenoxybenzene[5]

Synonyms
(Ethenyloxy)benzene, Phenoxyethylene, Vinyl

phenyl ether[1][3]

PubChem CID 69840[2]

SMILES C=COC1=CC=CC=C1[3][4]

InChI
InChI=1S/C8H8O/c1-2-9-8-6-4-3-5-7-8/h2-

7H,1H2[3]

InChIKey NHOGGUYTANYCGQ-UHFFFAOYSA-N[3]

Table 2: Physicochemical Data for Phenyl Vinyl Ether

Property Value

Molecular Weight 120.15 g/mol [3]

Appearance Clear, colorless liquid[1]

Density 0.978 g/mL at 25 °C[3]

Boiling Point 155.5 °C (estimate)[1]

Flash Point 16 °C[1]

Refractive Index n20/D 1.522[3]

Storage Temperature 2-8°C[2][3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of phenyl vinyl ether.
Key spectral features are summarized below.
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Table 3: Spectroscopic Data for Phenyl Vinyl Ether

Spectroscopy Type Key Data Points

¹³C NMR
Data available, typically recorded in Chloroform-

d.[4]

Mass Spectrometry (GC-MS)
Major peaks observed at m/z 120 (M+), 94, 91,

77, 51.[3]

Infrared (IR) Spectroscopy
C=C stretching for vinyl group and C-O

stretching for ether are characteristic.[6]

Safety and Handling
Phenyl vinyl ether is classified as a highly flammable liquid and vapor. It is harmful if

swallowed and may cause an allergic skin reaction.[7]

Table 4: GHS Hazard Information for Phenyl Vinyl Ether

Hazard Class GHS Code Signal Word Hazard Statement

Flammable liquids H225 Danger
Highly flammable

liquid and vapor[5]

Acute toxicity, oral H302 Warning
Harmful if

swallowed[5]

Sensitization, Skin H317 Warning
May cause an allergic

skin reaction[5]

Experimental Protocols
Synthesis of Phenyl Vinyl Ether
An established method for the synthesis of phenyl vinyl ether involves a two-step process

starting from phenol.[2] The first step is the synthesis of an intermediate, β-chlorophenetole,

followed by its dehydrochlorination to yield the final product.[2]
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Step 1: Synthesis of β-chlorophenetole

Combine 2 moles of phenol, 4 moles of ethylene dichloride, 2.2 moles of potassium

hydroxide, and 300 mL of water in a reaction vessel. The excess ethylene dichloride helps to

minimize the formation of byproducts.[2]

Heat the mixture under reflux.

After the reaction is complete, the organic layer is separated, washed to remove unreacted

phenol, and the excess ethylene dichloride is removed by distillation.

The crude β-chlorophenetole is then purified by vacuum distillation.

Step 2: Synthesis of Phenyl Vinyl Ether

The purified β-chlorophenetole is treated with powdered or flake potassium hydroxide.[2]

The mixture is heated, which induces an elimination reaction to form phenyl vinyl ether and

potassium chloride.

The resulting phenyl vinyl ether is then purified by distillation.[2]

This synthetic workflow is illustrated in the diagram below.

A diagram illustrating the two-step synthesis of phenyl vinyl ether.

Reactivity and Applications
Phenyl vinyl ether is a monomer that can undergo polymerization, primarily through cationic

mechanisms, to form poly(phenyl vinyl ether).[8] The electron-rich double bond is susceptible

to attack by electrophiles, initiating the polymerization process.

Cationic Polymerization
Cationic polymerization of vinyl ethers is a significant area of research.[8] The process can be

initiated by Lewis acids in the presence of a proton source. The reactivity of the carbocationic

propagating species needs to be controlled to achieve polymers with desired molecular weights

and low dispersity.[9]
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The general logical relationship of its reactivity in this context is shown below.

Key stages in the cationic polymerization of phenyl vinyl ether.

While phenyl vinyl ether itself is primarily used in polymer science, the broader class of vinyl

ethers has been explored in drug delivery systems. For instance, novel pH-responsive

assemblies containing phenyl-substituted vinyl ethers have been prepared for gene delivery

applications. The ether linkage can be designed to be acid-cleavable, allowing for the release

of therapeutic cargo in the acidic environment of endosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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